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Compound of Interest

Compound Name: Fmoc-His(Bzl)-OH

Cat. No.: B1339981 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents like Fmoc-His(Bzl)-OH are paramount for ensuring a secure

laboratory environment and maintaining regulatory compliance. This guide provides detailed,

step-by-step procedures for the proper disposal of Fmoc-His(Bzl)-OH, grounded in established

safety protocols.

Immediate Safety and Handling
Before proceeding with disposal, it is crucial to handle Fmoc-His(Bzl)-OH with appropriate

care. While a specific Safety Data Sheet (SDS) with GHS hazard classifications for Fmoc-
His(Bzl)-OH is not readily available, information for structurally similar compounds, such as

Fmoc-His(Fmoc)-OH, indicates several potential hazards.[1] Therefore, it is prudent to treat

Fmoc-His(Bzl)-OH as a hazardous substance.

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles or face shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[2] For

handling the solid powder, a type N95 dust mask is also recommended.[2]

Ventilation: All handling and disposal procedures should be carried out in a well-ventilated

area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Avoid Contact: Prevent direct contact with the skin, eyes, and clothing.
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Environmental Hazard: Fmoc-His(Bzl)-OH is classified with a German water hazard class

(WGK) of 3, indicating it is highly hazardous to water.[2] Avoid release into the environment.

Disposal Procedures
Unused, expired, or contaminated Fmoc-His(Bzl)-OH must be disposed of as hazardous

chemical waste. Do not mix it with non-hazardous waste or dispose of it down the drain.

Step-by-Step Disposal Protocol:

Segregation: Keep Fmoc-His(Bzl)-OH waste separate from other waste streams to prevent

unintended chemical reactions.

Packaging:

Solid Waste: Place the solid Fmoc-His(Bzl)-OH in a clearly labeled, sealed, and

chemically compatible container. The original container is often the best choice if it is in

good condition.[1]

Contaminated Materials: Any materials contaminated with Fmoc-His(Bzl)-OH, such as

weighing paper, pipette tips, and gloves, should also be collected in a designated

hazardous waste container.

Labeling: The waste container must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Fmoc-His(Bzl)-OH"

The approximate quantity of the waste

Any other information required by your institution's Environmental Health and Safety

(EHS) department.

Storage: Store the sealed and labeled hazardous waste container in a designated, secure

waste accumulation area, away from incompatible materials, until it is collected by trained

hazardous waste personnel.
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Collection: Arrange for the disposal of the hazardous waste through your institution's

licensed hazardous waste disposal program.

Spill Management
In the event of a spill, prompt and appropriate action is necessary to mitigate any potential

risks.

Spill Response Protocol:

Evacuate and Alert: Immediately evacuate the affected area and inform your supervisor and

colleagues.

Containment: If it is safe to do so, prevent the spill from spreading by using an inert

absorbent material such as vermiculite, sand, or a commercial spill kit.

Cleanup:

Solid Spills: Carefully sweep or scoop the material into a designated hazardous waste

container, avoiding the generation of dust.

Liquid Spills (if dissolved): Absorb the spill with an inert material and place the

contaminated absorbent into the hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol), followed by

soap and water. All cleaning materials must be collected and disposed of as hazardous

waste.[1]

Dispose of Cleanup Materials: All materials used for cleanup, including contaminated PPE,

must be disposed of as hazardous waste following the procedures outlined above.

Summary of Key Information
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Parameter Information Reference

Chemical Name
Nα-Fmoc-N(im)-benzyl-L-

histidine
Sigma-Aldrich[2]

CAS Number 84030-19-3 Sigma-Aldrich[2]

Molecular Formula C₂₈H₂₅N₃O₄ ChemicalBook[3]

Molecular Weight 467.52 g/mol Sigma-Aldrich[2]

Recommended PPE
Eyeshields, Gloves, Type N95

(US) dust mask
Sigma-Aldrich[2]

Water Hazard Class
WGK 3 (Highly hazardous to

water)
Sigma-Aldrich[2]

Storage Temperature 2-8°C Sigma-Aldrich[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Fmoc-His(Bzl)-
OH.
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Start: Fmoc-His(Bzl)-OH Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, N95 Mask)

Segregate Waste

Is the waste solid?

Place in a sealed,
-labeled container for

solid hazardous waste.

Yes

Are there contaminated
materials (gloves, wipes, etc.)?

No

Place in a sealed,
labeled container for

solid hazardous waste.

Yes

Store container in designated
hazardous waste accumulation area.

No

Arrange for pickup by
institutional EHS/

hazardous waste contractor.

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Fmoc-His(Bzl)-OH waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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